N-(S-Nitroso-N-acetyl-D,L-penicillamine)-2-amino-2-deoxy-1,3,4,6-tetra-O-acetyl-β-D-glucopyranose
N-(S-Nitroso-N-acetyl-D,L-penicillamine)-2-amino-2-deoxy-1,3,4,6-tetra-O-acetyl-β-D-glucopyranose
Brand Name:
Vulcanchem
CAS No.:
202656-49-3
VCID:
VC0015807
InChI:
InChI=1S/C21H31N3O12S/c1-9(25)22-18(21(6,7)37-24-31)19(30)23-15-17(34-12(4)28)16(33-11(3)27)14(8-32-10(2)26)36-20(15)35-13(5)29/h14-18,20H,8H2,1-7H3,(H,22,25)(H,23,30)/t14-,15-,16-,17-,18?,20-/m1/s1
SMILES:
CC(=O)NC(C(=O)NC1C(C(C(OC1OC(=O)C)COC(=O)C)OC(=O)C)OC(=O)C)C(C)(C)SN=O
Molecular Formula:
C₂₁H₃₁N₃O₁₂S
Molecular Weight:
549.55
N-(S-Nitroso-N-acetyl-D,L-penicillamine)-2-amino-2-deoxy-1,3,4,6-tetra-O-acetyl-β-D-glucopyranose
CAS No.: 202656-49-3
Reference Standards
VCID: VC0015807
Molecular Formula: C₂₁H₃₁N₃O₁₂S
Molecular Weight: 549.55
| CAS No. | 202656-49-3 |
|---|---|
| Product Name | N-(S-Nitroso-N-acetyl-D,L-penicillamine)-2-amino-2-deoxy-1,3,4,6-tetra-O-acetyl-β-D-glucopyranose |
| Molecular Formula | C₂₁H₃₁N₃O₁₂S |
| Molecular Weight | 549.55 |
| IUPAC Name | [(2R,3S,4R,5R,6S)-5-[(2-acetamido-3-methyl-3-nitrososulfanylbutanoyl)amino]-3,4,6-triacetyloxyoxan-2-yl]methyl acetate |
| Standard InChI | InChI=1S/C21H31N3O12S/c1-9(25)22-18(21(6,7)37-24-31)19(30)23-15-17(34-12(4)28)16(33-11(3)27)14(8-32-10(2)26)36-20(15)35-13(5)29/h14-18,20H,8H2,1-7H3,(H,22,25)(H,23,30)/t14-,15-,16-,17-,18?,20-/m1/s1 |
| SMILES | CC(=O)NC(C(=O)NC1C(C(C(OC1OC(=O)C)COC(=O)C)OC(=O)C)OC(=O)C)C(C)(C)SN=O |
| Synonyms | 2-[[(2S)-2-(Acetylamino)-3-methyl-3-(nitrosothio)-1-oxobutyl]amino]-2-deoxy-β-D-glucopyranose 1,3,4,6-Tetraacetate; RIG200; |
| PubChem Compound | 9893746 |
| Last Modified | Dec 19 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume